Cas no 113251-20-0 (1H-2-Benzopyran-1-one, 7-amino-3-(3-bromopropoxy)-4-chloro-)

• Product Name: 1H-2-Benzopyran-1-one, 7-amino-3-(3-bromopropoxy)-4-chloro-
• CAS No: 113251-20-0
• MF: C₁₂H₁₁BrClNO₃
• MW: 332.57764172554
• CID: 1201370
• PubChem ID: 15022013
• Update Time: 2025-04-20

1H-2-Benzopyran-1-one, 7-amino-3-(3-bromopropoxy)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 7-amino-3-(3-bromopropoxy)-4-chloro-
• 7-amino-3-(3-bromopropoxy)-4-chloroisochromen-1-one
• BDBM81612
• SCHEMBL5904422
• FXUBMQXLZFGMFG-UHFFFAOYSA-N
• 7-amino-3-(3-bromopropoxy)-4-chloro-1 h -isochromen-1-one
• 7-Amino-3-(3-bromopropoxy)-4-chloro-1H-2-benzopyran-1-one
• DTXSID20567084
• Isocoumarin, 6b
• 7-Amino-3-(3-bromopropyloxy)-4-chloro-1H-2-benzopyran-1-one
• CHEMBL153587
• 113251-20-0

• Inchi： 1S/C12H11BrClNO3/c13-4-1-5-17-12-10(14)8-3-2-7(15)6-9(8)11(16)18-12/h2-3,6H,1,4-5,15H2
• InChI Key： FXUBMQXLZFGMFG-UHFFFAOYSA-N
• SMILES： BrCCCOC1=C(C2C=CC(=CC=2C(=O)O1)N)Cl

Computed Properties

• Exact Mass: 330.96113
• Monoisotopic Mass: 330.96108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55